2,2-Difluoro-6-heptenoic acid
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Description
2,2-Difluoro-6-heptenoic acid is a fluorinated unsaturated carboxylic acid with the molecular formula C₇H₁₀F₂O₂. Its structure features two fluorine atoms at the second carbon and a double bond at the sixth position of the seven-carbon chain. The fluorine substituents introduce significant electronegativity and steric effects, influencing acidity, stability, and reactivity.
Properties
Molecular Formula |
C7H10F2O2 |
|---|---|
Molecular Weight |
164.15 g/mol |
IUPAC Name |
2,2-difluorohept-6-enoic acid |
InChI |
InChI=1S/C7H10F2O2/c1-2-3-4-5-7(8,9)6(10)11/h2H,1,3-5H2,(H,10,11) |
InChI Key |
KFNGZEHJFYFTGS-UHFFFAOYSA-N |
Canonical SMILES |
C=CCCCC(C(=O)O)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
2,2-Dimethyl-6-heptenoic Acid
- Structure: Shares the 6-heptenoic backbone but replaces fluorine atoms with methyl groups at position 2.
- Molecular Formula : C₉H₁₆O₂ (CAS 50592-83-1) .
- Key Differences: Electron Effects: Methyl groups are electron-donating, reducing acidity compared to the electron-withdrawing fluorine substituents in 2,2-difluoro-6-heptenoic acid. Applications: Methylated analogs are often used as intermediates in polymer synthesis, whereas fluorinated derivatives are prioritized for bioactive molecule development .
Fluorinated Phenylboronic Acids (e.g., 2,3-Difluoro-6-methoxyphenylboronic Acid)
- Structure : Aromatic boronic acids with fluorine substituents (CAS 957061-21-1) .
- Key Differences :
- Functional Groups : Boronic acids (-B(OH)₂) enable Suzuki-Miyaura cross-coupling reactions, unlike carboxylic acids.
- Fluorine Placement : Fluorine at meta/para positions on aromatic rings influences electronic properties differently than aliphatic fluorine.
- Applications : Used in medicinal chemistry for protease inhibition, contrasting with aliphatic fluorinated acids’ roles in lipid metabolism studies .
Diphenylglycolic Acid (Benzilic Acid)
- Structure : 2,2-Diphenyl-2-hydroxyacetic acid (CAS 76-93-7) .
- Key Differences: Hydroxyl vs. Fluorine: The hydroxyl group in diphenylglycolic acid participates in hydrogen bonding, whereas fluorine’s electronegativity enhances acidity without H-bond donation. Aromaticity: Diphenyl groups confer rigidity, whereas 6-heptenoic acid’s aliphatic chain offers conformational flexibility. Applications: Diphenylglycolic acid is a precursor in antispasmodic drugs, while fluorinated heptenoic acids are explored for anti-inflammatory properties .
Physicochemical and Reactivity Profiles
| Property | 2,2-Difluoro-6-heptenoic Acid | 2,2-Dimethyl-6-heptenoic Acid | 2,3-Difluoro-6-methoxyphenylboronic Acid |
|---|---|---|---|
| Acidity (pKa) | ~2.5–3.0 (estimated) | ~4.0–4.5 | Not applicable (boronic acid) |
| Boiling Point | ~220–240°C (predicted) | ~210–225°C | >250°C (decomposes) |
| Solubility | Moderate in polar solvents | Low in water, high in DMSO | High in THF, low in water |
| Key Reactivity | Electrophilic substitution | Esterification | Suzuki coupling |
- Acidity: Fluorine’s electron-withdrawing effect lowers the pKa of 2,2-difluoro-6-heptenoic acid compared to methylated analogs, enhancing its utility in catalysis .
- Thermal Stability: The double bond in 6-heptenoic derivatives increases susceptibility to oxidation, requiring inert storage conditions.
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